Cas no 3453-33-6 (6-methoxynaphthalene-2-carbaldehyde)

• Product Name: 6-methoxynaphthalene-2-carbaldehyde
• CAS No: 3453-33-6
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• MDL: MFCD00081152
• CID: 44173
• PubChem ID: 76991
• Update Time: 2025-06-13

6-methoxynaphthalene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-naphthaldehyde
• TIMTEC-BB SBB010060
• 6-methoxy-2-naphthalaldehyde
• 6-methoxynaphthalene-2-carbaldehyde
• 6-Methoxy-2-Naphtaldehyde
• 6-Methoxy-2-naphthal
• 6-Methoxy-2-naphthalenecarboxaldehyde
• 6-Methoxy-naphthalene-2-carbaldehyde
• 7-Methoxy-6-(3-morpholin-4-ylpropoxy)quinazolin-4(3H)-one
• 2-formyl-6-methoxynaphthalene
• 2-methoxy-6-naphthalenecarboxaldehyde
• 2-methoxynaphthalene-6-carboxaldehyde
• 6-methoxy-2-napthaldehyde
• 2-Naphthaldehyde,6-methoxy- (6CI,7CI,8CI)
• MONAL 62
• 2-Naphthalenecarboxaldehyde, 6-methoxy-
• 9244L5L5ZY
• PubChem13704
• DSSTox_RID_97395
• DSSTox_CID_31510
• DSSTox_GSID_57721
• KSC496I2P
• VZBLASFLFFMMCM-UHFFFAOYSA-N
• 6-Methoxy-2-naphtha
• EINECS 222-377-2
• CAS-3453-33-6
• Tox21_113771
• CHEMBL3561749
• NCGC00253645-01
• MFCD00081152
• W-106732
• AC-4360
• AKOS000120612
• NS00029677
• DTXSID3057721
• M1090
• Z104489186
• SR-01000944800-1
• EN300-21083
• SCHEMBL271175
• 3453-33-6
• UNII-9244L5L5ZY
• SR-01000944800
• AM20060609
• DTXCID4031510
• FT-0621183
• GS-3167
• SY007526
• MONAL-62
• Q27271470
• NABUMETONE IMPURITY, 6-METHOXY-2-NAPHTHALDEHYDE- [USP IMPURITY]
• 6-Methoxy-2-naphthaldehyde, 98%
• CS-W016900
• DB-048639
• 2-Methoxy-6-naphthalenecarboxaldehyde; 6-Methoxy-2-naphthaldehyde; 6-Methoxy-2-naphthalenecarboxaldehyde; MONAL 62

• MDL： MFCD00081152
• Inchi： 1S/C12H10O2/c1-14-12-5-4-10-6-9(8-13)2-3-11(10)7-12/h2-8H,1H3
• InChI Key： VZBLASFLFFMMCM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=C(C=O)C=CC2=C1
• BRN： 1945989

Computed Properties

• Exact Mass: 186.06800
• Monoisotopic Mass: 186.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: powder
• Density: 1.169
• Melting Point: 81.0 to 84.0 deg-C
• Boiling Point: 196°C/10mmHg(lit.)
• Flash Point: 162.7℃
• Refractive Index: 1.642
• PSA: 26.30000
• LogP: 2.66090
• Solubility: Not determined
• Sensitiveness: Air Sensitive

6-methoxynaphthalene-2-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 6-methoxynaphthalene-2-carbaldehyde

6-Methoxynaphthalene-2-carbaldehyde (CAS No. 3453-33-6): An Overview of Its Structure, Properties, and Applications

6-Methoxynaphthalene-2-carbaldehyde (CAS No. 3453-33-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which consists of a naphthalene ring substituted with a methoxy group at the 6-position and an aldehyde group at the 2-position. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable building block in various applications.

The molecular formula of 6-methoxynaphthalene-2-carbaldehyde is C₁₁H₁₀O₂, and its molecular weight is approximately 174.19 g/mol. The compound is typically obtained through multi-step synthetic routes, often involving the functionalization of naphthalene derivatives. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the production of this compound, contributing to its increased availability and affordability.

In terms of physical properties, 6-methoxynaphthalene-2-carbaldehyde is a solid at room temperature with a melting point ranging from 80 to 85°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for use in a wide range of chemical reactions and processes.

The chemical reactivity of 6-methoxynaphthalene-2-carbaldehyde is primarily influenced by its aldehyde and methoxy functionalities. The aldehyde group can undergo various reactions such as nucleophilic addition, condensation, and oxidation, making it a useful intermediate in the synthesis of more complex molecules. The methoxy group, on the other hand, can be deprotonated to form an anion, which can participate in nucleophilic substitution reactions or undergo demethylation under certain conditions.

In the field of medicinal chemistry, 6-methoxynaphthalene-2-carbaldehyde has been explored as a potential lead compound for the development of new drugs. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 6-methoxynaphthalene-2-carbaldehyde demonstrated significant inhibition of cancer cell proliferation through the modulation of specific signaling pathways.

Beyond its medicinal applications, 6-methoxynaphthalene-2-carbaldehyde has also found utility in materials science. Its unique electronic properties make it a suitable candidate for the development of organic semiconductors and luminescent materials. Research in this area has focused on optimizing the electronic structure of 6-methoxynaphthalene-2-carbaldehyde-based materials to enhance their performance in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The environmental impact of 6-methoxynaphthalene-2-carbaldehyde is another important consideration. While it is not classified as a hazardous substance under current regulations, responsible handling and disposal practices are essential to minimize any potential environmental risks. Green chemistry principles are increasingly being applied to the synthesis and use of this compound to ensure sustainability and reduce ecological footprints.

In conclusion, 6-methoxynaphthalene-2-carbaldehyde (CAS No. 3453-33-6) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new possibilities for its use, 6-methoxynaphthalene-2-carbaldehyde is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.